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Compound of Interest

Compound Name: 4,4'-Difluorobenzophenone

Cat. No.: B049673 Get Quote

An in-depth exploration of the discovery, synthesis, and critical applications of a cornerstone

monomer for high-performance polymers and pharmaceuticals.

Introduction
4,4'-Difluorobenzophenone (DFBP) is an aromatic ketone of significant industrial importance,

primarily serving as a key monomer in the synthesis of polyetheretherketone (PEEK), a high-

performance thermoplastic.[1][2] Its unique chemical structure, featuring two fluorine-

substituted phenyl rings, imparts exceptional thermal and chemical stability to the polymers

derived from it.[3] This technical guide provides a comprehensive overview of the history,

synthesis, and properties of 4,4'-Difluorobenzophenone, tailored for researchers, scientists,

and professionals in drug development and material science.

Historical Perspective: From Laboratory Curiosity to
Industrial Workhorse
The first documented synthesis of 4,4'-Difluorobenzophenone was reported in 1933 by R.D.

Dunlop and John H. Gardner.[2][4] Their work laid the foundation for the chemistry of

fluorinated benzophenones. However, for several decades, 4,4'-Difluorobenzophenone
remained largely a laboratory chemical.

Its industrial significance soared with the invention of polyetheretherketone (PEEK) by

researchers at Imperial Chemical Industries (ICI) in the United Kingdom in the late 1970s.[1][3]
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PEEK was patented in 1978 and commercially introduced in the early 1980s.[1][5] The step-

growth polymerization process for PEEK relies on the reaction of 4,4'-Difluorobenzophenone
with the disodium salt of hydroquinone.[5][6] This development transformed 4,4'-
Difluorobenzophenone from a niche compound into a critical building block for advanced

materials used in demanding aerospace, automotive, medical, and electronics applications.[1]

Physicochemical and Spectral Data
A summary of the key physical and spectral properties of 4,4'-Difluorobenzophenone is

presented below for easy reference.

Table 1: Physicochemical Properties of 4,4'-Difluorobenzophenone

Property Value

Molecular Formula C₁₃H₈F₂O

Molecular Weight 218.20 g/mol [4]

CAS Number 345-92-6[4]

Appearance White to off-white crystalline powder

Melting Point 107.5 to 108.5 °C[4]

Boiling Point 170-172 °C at 10 mmHg

Density 1.34 g/cm³

Table 2: Spectral Data for 4,4'-Difluorobenzophenone
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Spectrum Type Key Data Points

¹H NMR
Chemical shifts are observed for the aromatic

protons.

¹³C NMR

Signals corresponding to the carbonyl carbon

and the fluorinated and non-fluorinated aromatic

carbons are present.

Mass Spec (EI)
Molecular ion peak (M+) at m/z = 218. Key

fragments often observed.

Infrared (IR)
Characteristic absorption band for the carbonyl

(C=O) group.

Key Synthesis Methodologies
Several synthetic routes to 4,4'-Difluorobenzophenone have been developed and optimized

over the years. The most prominent methods are detailed below.

Friedel-Crafts Acylation of Fluorobenzene
This is one of the most common and industrially favored methods for producing 4,4'-
Difluorobenzophenone.[1] It involves the electrophilic aromatic substitution of fluorobenzene

with p-fluorobenzoyl chloride in the presence of a Lewis acid catalyst, typically aluminum

chloride.[4]

Experimental Protocol:

Reaction Setup: A clean, dry round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap to absorb the hydrogen

chloride gas produced.

Reagents: Anhydrous aluminum chloride (1.1 to 1.5 equivalents) is suspended in an

anhydrous solvent such as petroleum ether or dichloromethane.[4][7]

Cooling: The suspension is cooled to 0-5 °C using an ice bath.
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Addition of Acyl Chloride: p-Fluorobenzoyl chloride (1 equivalent) is slowly added to the

stirred suspension.

Addition of Fluorobenzene: Fluorobenzene (1 to 1.2 equivalents) is added dropwise from the

dropping funnel over 30-60 minutes, maintaining the temperature between 0-5 °C.

Reaction: The reaction mixture is allowed to stir at room temperature for 2-4 hours or until

completion, which can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction is quenched by carefully pouring the mixture into a beaker containing

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex. The organic layer is separated, washed with dilute HCl, water, and brine, and then

dried over an anhydrous drying agent like magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by recrystallization or vacuum distillation to yield pure 4,4'-Difluorobenzophenone.

Reactants

Fluorobenzene

Acylium Ion Complex

Reacts with

p-Fluorobenzoyl Chloride

AlCl₃ (Catalyst)

Forms

Anhydrous Solvent
(e.g., Dichloromethane)

4,4'-Difluorobenzophenone

Yields

HCl (byproduct)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b049673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Friedel-Crafts Acylation Pathway for 4,4'-Difluorobenzophenone.

Two-Stage Synthesis from 4,4'-Diaminodiphenylmethane
This method involves the diazotization of 4,4'-diaminodiphenylmethane followed by oxidation.

Experimental Protocol:

Step 1: Diazotization and Fluorination:

4,4'-Diaminodiphenylmethane is dissolved in anhydrous or concentrated aqueous

hydrogen fluoride.

The solution is cooled, and a solution of sodium nitrite in aqueous hydrogen fluoride is

added dropwise while maintaining a low temperature (e.g., -20°C to -10°C) to form the

diazonium fluoride.[8]

The diazonium fluoride is then thermally decomposed to yield 4,4'-

difluorodiphenylmethane.[8]

Step 2: Oxidation:

The 4,4'-difluorodiphenylmethane from the previous step is oxidized using a suitable

oxidizing agent, such as nitric acid, to yield 4,4'-Difluorobenzophenone.[9]

The crude product is then purified, typically by recrystallization.
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Figure 2: Two-Stage Synthesis from 4,4'-Diaminodiphenylmethane.

Applications in Polymer Science and Beyond
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The predominant application of 4,4'-Difluorobenzophenone is as a monomer for the synthesis

of PEEK and other polyaryletherketones (PAEKs).[1][5] The synthesis of PEEK involves a

nucleophilic aromatic substitution reaction between the disodium salt of hydroquinone and 4,4'-
Difluorobenzophenone in a high-boiling polar aprotic solvent.[5][6]

Beyond high-performance polymers, 4,4'-Difluorobenzophenone also serves as an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[3] Its derivatives have

been investigated for various biological activities. Additionally, it finds use as a photoinitiator in

UV-curable coatings and adhesives.[3]
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Figure 3: Major Applications of 4,4'-Difluorobenzophenone.

Conclusion
From its initial synthesis in the early 20th century, 4,4'-Difluorobenzophenone has evolved

into a compound of immense industrial value. Its role as a fundamental building block for PEEK

and other advanced materials underscores its importance in modern technology. The synthetic
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methodologies, while established, continue to be refined for improved efficiency, yield, and

environmental sustainability. For researchers and professionals in materials science and drug

development, a thorough understanding of the synthesis and properties of 4,4'-
Difluorobenzophenone is essential for innovation and the creation of next-generation

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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